1,3-Benzodioxol-5-amine, 2,2-difluoro-N-2-propyn-1-yl-

• Molecular Formula: C10H7F2NO2
• Molecular Weight: 211.16 g/mol
• IUPAC Name: 2,2-difluoro-N-prop-2-ynyl-1,3-benzodioxol-5-amine
• InChI: InChI=1S/C10H7F2NO2/c1-2-5-13-7-3-4-8-9(6-7)15-10(11,12)14-8/h1,3-4,6,13H,5H2
• InChI Key: MAWLOFDAQLZFES-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC1=CC2=C(C=C1)OC(O2)(F)F

Description

1,3-Benzodioxol-5-amine, 2,2-difluoro-N-2-propyn-1-yl- is a useful research compound. Its molecular formula is C10H7F2NO2 and its molecular weight is 211.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3-Benzodioxol-5-amine, 2,2-difluoro-N-2-propyn-1-yl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Benzodioxol-5-amine, 2,2-difluoro-N-2-propyn-1-yl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred solution of 5-amino-2,2-difluorobenzo-1,3-dioxole (2.8 g, 16.17 mmol) in 25 mL of anhydrous toluene was dropwise added propargyl bromide (0.99 mL, 11 mmol). The mixture was heated to 80° C. overnight after which it was allowed to cool to ambient temperature and filtered. The filtrate was concentrated under reduced pressure and purified by column chromatography using DCM as eluant to provide the titled compound. 1H NMR (CDCl3) δ ppm 2.22 (1H), 3.85 (2H), 6.30-6.85 (3H); MS (ESI) 212 (M+H).